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Compound of Interest

Compound Name:
2,5-difluoropyridine-3-carboxylic

Acid

CAS No.: 851386-43-1

Cat. No.: B1354365

Get Quote

2,5-Difluoropyridine-3-carboxylic acid, identified by its CAS Number 851386-43-1, is a highly

functionalized heterocyclic compound that has emerged as a critical building block for

researchers in drug discovery and development.[1] The strategic placement of two electron-

withdrawing fluorine atoms on the pyridine ring significantly modulates the molecule's

physicochemical properties. This substitution pattern lowers the basicity of the pyridine nitrogen

and alters the electronic distribution of the aromatic system, making it a valuable scaffold for

creating novel pharmaceutical agents.[2] The presence of fluorine can enhance metabolic

stability, improve membrane permeability, and increase the binding affinity of a drug candidate

to its target protein. This guide provides a comprehensive overview of its properties, synthesis,

applications, and handling for professionals in the chemical and pharmaceutical sciences.

Physicochemical and Structural Data
For any laboratory application, a clear understanding of a compound's physical and chemical

properties is paramount. The data below has been consolidated from various chemical

suppliers and databases.
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Property Value Source(s)

CAS Number 851386-43-1 [1][3]

Molecular Formula C₆H₃F₂NO₂ [4]

Molecular Weight 159.09 g/mol [4][5]

Appearance
White to off-white crystalline

powder
General Supplier Data

Purity Typically ≥95-98% [1][4]

SMILES C1=C(C(=NC=C1F)F)C(=O)O

InChI

InChI=1S/C6H3F2NO2/c7-4-1-

2-5(8)9-3(4)6(10)11/h1-2H,

(H,10,11)

Synthesis and Mechanistic Insights
The preparation of 2,5-difluoropyridine-3-carboxylic acid is a multi-step process that

leverages modern organometallic and fluorination chemistry. A common and logical synthetic

pathway begins with a di-substituted pyridine precursor, such as 2,5-difluoropyridine.

Conceptual Synthesis Workflow
The key challenge is the regioselective introduction of the carboxylic acid group at the C-3

position. This is typically achieved through a directed ortho-metalation (DoM) strategy, where a

directing group guides a strong base to deprotonate a specific adjacent position. In the case of

2,5-difluoropyridine, the fluorine at the C-2 position can help direct the metalation to the C-3

position.
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Caption: Directed ortho-metalation synthesis pathway.

Step-by-Step Synthesis Protocol
This protocol is a representative method. Researchers must adapt it based on laboratory

conditions and scale, always prioritizing safety.

Preparation of the Reaction Vessel: A flame-dried, three-neck round-bottom flask equipped

with a magnetic stirrer, a nitrogen inlet, a thermometer, and a rubber septum is prepared.

Solvent and Reagent Setup: The flask is charged with anhydrous tetrahydrofuran (THF) and

the starting material, 2,5-difluoropyridine. The solution is cooled to -78 °C using a dry
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ice/acetone bath.

Metalation (Deprotonation): A strong, non-nucleophilic base such as Lithium

Diisopropylamide (LDA) or n-Butyllithium (n-BuLi) is added dropwise via syringe while

maintaining the temperature at -78 °C. The causality here is critical: the low temperature

prevents side reactions and decomposition of the lithiated intermediate. The fluorine atom at

the C-2 position directs the deprotonation to the C-3 position due to its inductive effect and

ability to coordinate with the lithium cation. The reaction is stirred for 1-2 hours at this

temperature.

Carboxylation: Dry carbon dioxide gas is bubbled through the solution, or the solution is

poured over crushed dry ice. This step serves as an electrophilic quench, where the highly

nucleophilic lithiated intermediate attacks the carbon of CO₂ to form a lithium carboxylate

salt.

Workup and Isolation: The reaction is allowed to warm to room temperature. An aqueous

acid solution (e.g., 1M HCl) is added to protonate the carboxylate salt, precipitating the

desired carboxylic acid.

Purification and Validation: The crude product is collected by filtration, washed with cold

water, and dried. Further purification can be achieved by recrystallization from a suitable

solvent system (e.g., ethanol/water). The final product's identity and purity must be validated

through analytical techniques such as ¹H NMR, ¹⁹F NMR, ¹³C NMR, and Mass Spectrometry

to confirm the correct regiochemistry and absence of impurities. This self-validating system

ensures the material is suitable for subsequent applications.

Applications in Drug Discovery and Medicinal
Chemistry
Fluorinated pyridines are highly sought-after scaffolds in medicinal chemistry. 2,5-
Difluoropyridine-3-carboxylic acid serves as a versatile intermediate for synthesizing more

complex molecules, particularly as a key component in the development of kinase inhibitors,

anti-inflammatory agents, and other therapeutics.[6][7]

The carboxylic acid moiety provides a convenient handle for amide bond formation, allowing for

the coupling of various amines to explore structure-activity relationships (SAR). The
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difluoropyridine core acts as a bioisostere for other aromatic systems, offering a unique profile

of stability, lipophilicity, and hydrogen bonding capability.

2,5-Difluoropyridine-3-Carboxylic Acid
(Core Scaffold)

Amide Coupling
(EDC, HOBt, etc.)

Library of Candidate Molecules

Generates Amides

Diverse Amine Library
(R-NH₂)

Biological Screening
(e.g., Kinase Assays)

Hit/Lead Compound

Identifies Activity

Click to download full resolution via product page

Caption: Role as a scaffold in discovery chemistry.

Safety, Handling, and Storage
As with many fluorinated organic compounds and carboxylic acids, 2,5-difluoropyridine-3-
carboxylic acid should be handled with care in a well-ventilated fume hood.

Hazard Classification: Based on related structures, it is expected to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[5]
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Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab

coat, and chemically resistant gloves.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong bases and oxidizing agents.

Conclusion
2,5-Difluoropyridine-3-carboxylic acid (CAS: 851386-43-1) is more than just a chemical

reagent; it is an enabling tool for innovation in pharmaceutical research. Its unique electronic

properties, conferred by the difluoro substitution pattern, combined with the synthetic versatility

of the carboxylic acid group, make it an invaluable asset for medicinal chemists aiming to

design the next generation of therapeutics. A thorough understanding of its synthesis,

properties, and safe handling is essential for unlocking its full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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